Cas no 159092-71-4 (Phenanthrene,2,10-dinitro-)

• Product Name: Phenanthrene,2,10-dinitro-
• CAS No: 159092-71-4
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• CID: 194499
• PubChem ID: 154724
• Update Time: 2025-04-19

Phenanthrene,2,10-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,2,10-dinitro-
• 2,10-Dinitrophenanthrene
• AC1L4CUO
• AG-E-08400
• CCRIS 7653
• CTK4C9948
• LS-102644
• 159092-71-4
• DTXSID20166571
• Phenanthrene, 2,10-dinitro-

• Inchi： 1S/C14H8N2O4/c17-15(18)10-5-6-12-11-4-2-1-3-9(11)7-14(16(19)20)13(12)8-10/h1-8H
• InChI Key： GREJVCGMAWZPOA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C2C=CC=CC2=C2C=CC(=CC2=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 268.04844
• Monoisotopic Mass: 268.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.1674 (rough estimate)
• Boiling Point: 421.12°C (rough estimate)
• Flash Point: 254.9°C
• Refractive Index: 1.5500 (estimate)
• PSA: 86.28